2-Bromo-5-iodobenzoyl chloride
Cat. No. B2931238
M. Wt: 345.36
InChI Key: BQDRMTDACLJNPW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08722633B2
Procedure details
To a stirred solution of 2-bromo-5-iodobenzoic acid (150 g, 458 mmol) in dichloromethane (1500 ml) was added DMF (2.0 ml) followed by oxalylchloride (58.2 ml, 688 mmol) at 0° C. in drop wise fashion over the period of 30 min. After complete addition, the reaction mixture was stirred at room temperature for 3 h. Volatiles were evaporated under reduced pressure to give 2-bromo-5-iodo-benzoyl chloride (−158 g). The crude product was used for the next step immediately. (Note: The product should not be exposed to air).
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:10]=[CH:9][C:8]([I:11])=[CH:7][C:3]=1[C:4](O)=[O:5].CN(C=O)C.C(Cl)(=O)C([Cl:20])=O>ClCCl>[Br:1][C:2]1[CH:10]=[CH:9][C:8]([I:11])=[CH:7][C:3]=1[C:4]([Cl:20])=[O:5]
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Inputs
Step One
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Name
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|
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Quantity
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150 g
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Type
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reactant
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Smiles
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BrC1=C(C(=O)O)C=C(C=C1)I
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Name
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|
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Quantity
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2 mL
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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1500 mL
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Type
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solvent
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Smiles
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ClCCl
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Step Two
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Name
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Quantity
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58.2 mL
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Type
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reactant
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Smiles
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C(C(=O)Cl)(=O)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at room temperature for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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After complete addition
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CUSTOM
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Type
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CUSTOM
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Details
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Volatiles were evaporated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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|
Smiles
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BrC1=C(C(=O)Cl)C=C(C=C1)I
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | ||
| YIELD: CALCULATEDPERCENTYIELD | 99.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
